Cas no 2171269-10-4 ((2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanoylpyrrolidine-2-carboxylic acid)

• Product name: (2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanoylpyrrolidine-2-carboxylic acid
• CAS No: 2171269-10-4
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5929387
• PubChem ID: 165812861

(2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanoylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanoylpyrrolidine-2-carboxylic acid
• 2171269-10-4
• EN300-1492226
• (2S)-1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylbutanoyl]pyrrolidine-2-carboxylic acid

• Inchi： 1S/C26H30N2O5/c1-26(2,24(31)28-15-7-12-22(28)23(29)30)13-14-27-25(32)33-16-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h3-6,8-11,21-22H,7,12-16H2,1-2H3,(H,27,32)(H,29,30)/t22-/m0/s1
• InChI Key： KRGCPMLMVANYBP-QFIPXVFZSA-N
• SMILES： O=C(C(C)(C)CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC[C@H]1C(=O)O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.9Ų
• XLogP3: 3.9

Additional information on (2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanoylpyrrolidine-2-carboxylic acid

Recent Advances in the Synthesis and Applications of (2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanoylpyrrolidine-2-carboxylic acid (CAS: 2171269-10-4)

The compound (2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanoylpyrrolidine-2-carboxylic acid (CAS: 2171269-10-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, serves as a critical intermediate in the synthesis of peptidomimetics and bioactive compounds. Recent studies have explored its utility in drug discovery, particularly in the development of protease inhibitors and modulators of protein-protein interactions.

One of the key advancements in the application of this compound is its role in solid-phase peptide synthesis (SPPS). The fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, a prominent feature of this molecule, is widely used in SPPS due to its stability under basic conditions and ease of removal under mild conditions. Researchers have optimized the synthesis protocols for this compound, achieving higher yields and purity, which are essential for large-scale pharmaceutical production. These improvements have been documented in recent publications, highlighting the compound's growing importance in peptide-based therapeutics.

In addition to its synthetic utility, (2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanoylpyrrolidine-2-carboxylic acid has been investigated for its potential in targeted drug delivery systems. Its structural compatibility with various drug carriers, such as liposomes and polymeric nanoparticles, makes it an attractive candidate for enhancing the bioavailability and stability of therapeutic agents. Recent in vitro and in vivo studies have demonstrated its efficacy in improving drug release profiles and reducing systemic toxicity.

Furthermore, the compound's role in the development of novel anticancer agents has been a focal point of recent research. Its ability to modulate enzymatic activity and interact with specific protein targets has led to the design of new inhibitors with enhanced selectivity and potency. Preliminary results from preclinical trials indicate promising antitumor activity, paving the way for further clinical investigations.

In conclusion, (2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanoylpyrrolidine-2-carboxylic acid (CAS: 2171269-10-4) represents a versatile and valuable tool in modern chemical biology and drug discovery. Its applications span from peptide synthesis to targeted drug delivery and anticancer therapy, underscoring its potential to address unmet medical needs. Continued research and development efforts are expected to further elucidate its mechanisms of action and expand its therapeutic applications.